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Compound of Interest

Compound Name: Titanium disulfide

Cat. No.: B082468 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solvothermal synthesis of

titanium disulfide (TiS₂) nanocrystals, a material of significant interest for applications in

energy storage, catalysis, and beyond. This document details the experimental protocols,

summarizes key quantitative data, and illustrates the synthesis workflow, offering a valuable

resource for researchers and professionals in materials science and related fields.

Introduction to Solvothermal Synthesis of TiS₂
Nanocrystals
Titanium disulfide (TiS₂) is a transition metal dichalcogenide (TMD) with a layered crystal

structure that allows for the intercalation of ions, making it a promising candidate for electrode

materials in rechargeable batteries and supercapacitors. Solvothermal synthesis is a versatile

method for producing high-quality, crystalline nanomaterials. This technique involves a

chemical reaction in a sealed vessel, typically a Teflon-lined stainless-steel autoclave, where a

solvent is heated above its boiling point to generate high pressure. The use of organic solvents

in solvothermal synthesis, as opposed to water in hydrothermal synthesis, allows for a wider

range of reaction temperatures and can influence the size, morphology, and properties of the

resulting nanocrystals.
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The solvothermal synthesis of TiS₂ nanocrystals typically involves the reaction of a titanium

precursor and a sulfur precursor in an organic solvent at elevated temperatures and pressures.

The following protocols are representative examples of the methods employed.

General Protocol using Titanium Tetrachloride and
Elemental Sulfur
This protocol describes a common solution-phase synthesis that can be considered a form of

solvothermal synthesis.

Materials:

Titanium tetrachloride (TiCl₄)

Elemental sulfur (S)

1-octadecene (ODE) or another high-boiling point organic solvent

Methanol (for washing)

Toluene (for washing)

Procedure:

Precursor Preparation:

Prepare a titanium precursor solution by dissolving TiCl₄ in an appropriate organic solvent.

Prepare a sulfur precursor solution by dissolving elemental sulfur in the chosen solvent,

with gentle heating if necessary.

Reaction Setup:

In a three-neck flask, degas the high-boiling point solvent (e.g., ODE) at 120°C for 30

minutes under vacuum to remove water and oxygen.

Switch to an inert atmosphere (e.g., nitrogen or argon).
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Synthesis:

Inject the titanium precursor solution into the hot solvent.

Rapidly inject the sulfur precursor solution into the reaction flask.

Heat the reaction mixture to a specific temperature (e.g., 150°C to 300°C) and maintain for

a set duration (e.g., 10 minutes to several hours) to control the nanocrystal size and

morphology.

Purification:

Cool the reaction mixture to room temperature.

Add excess methanol to precipitate the TiS₂ nanocrystals.

Centrifuge the mixture to collect the nanocrystals.

Wash the collected nanocrystals multiple times with a solvent/antisolvent system like

toluene/methanol to remove unreacted precursors and byproducts.

Dry the purified TiS₂ nanocrystals under vacuum.

Hydrothermal Synthesis using Titanium Alkoxide and
Thiourea
While technically a hydrothermal method due to the use of water, this protocol shares the core

principles of solvothermal synthesis and is often used to produce TiS₂ nanomaterials.

Materials:

Titanium tetra isopropoxide (Ti(OCH(CH₃)₂)₄)

Thiourea (NH₂CSNH₂)

Deionized water

Procedure:
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Precursor Solution:

Dissolve titanium tetra isopropoxide and thiourea in deionized water at desired molar

concentrations.

Reaction:

Transfer the resulting mixture into a Teflon-lined stainless-steel autoclave.

Seal the autoclave and heat it to a temperature between 150°C and 250°C for a duration

ranging from several hours to a full day.

Product Recovery:

Allow the autoclave to cool down to room temperature naturally.

Collect the TiS₂ precipitate by centrifugation or filtration.

Wash the product thoroughly with deionized water and ethanol to remove any unreacted

precursors or byproducts.

Dry the final product in a vacuum oven.

Quantitative Data from Solvothermal Synthesis of
TiS₂ Nanocrystals
The properties of solvothermally synthesized TiS₂ nanocrystals are highly dependent on the

synthesis parameters. The following tables summarize key quantitative data from various

studies.
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Precursors Solvent(s)
Temperatur
e (°C)

Time (h)
Resulting
Particle/Cry
stallite Size

Reference

Titanium (IV)

sulfide (for

exfoliation)

Hydrazine 180 3

3.5x3.5 and

3x3

micrometers

sheets with

heights of

~0.60 nm

Titanium tetra

isopropoxide,

Thiourea

Water 150-250 Several ~23 nm [1]

Not specified Not specified Not specified Not specified
8.03 ± 0.98

nm
[2]

Table 1: Synthesis Parameters and Resulting Nanocrystal Size
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Property Value
Synthesis
Method/Conditions

Reference

Adsorption Capacity

(Cu²⁺)

243 mg/g (at 4°C)222

mg/g (at 22°C)153

mg/g (at 45°C)

Solvothermal

synthesis
[2]

Adsorption Capacity

(Pb²⁺)

32 mg/g (at 4°C)166

mg/g (at 22°C)357

mg/g (at 45°C)

Solvothermal

synthesis
[2]

Specific Capacitance

(Zinc-ion capacitor)

214.3 F/g (at 0.1

mV/s)

Exfoliated 2D-TiS₂

nanosheets
[3]

Specific Capacity

(Zinc-ion capacitor)

116.4 mAh/g (at 0.1

A/g)

Exfoliated 2D-TiS₂

nanosheets
[3]

Reversible Capacity

(Sodium-ion battery)

114 mAh/g (2nd cycle

at 66.7 mA/g)

CVD-grown

nanoflakes
[1]

Coulombic Efficiency

(Sodium-ion battery)
99% after 100 cycles

CVD-grown

nanoflakes
[1]

Cycling Stability

(Sodium-ion battery)

7% decay after 100

cycles

CVD-grown

nanoflakes
[1]

Table 2: Physicochemical and Electrochemical Properties of TiS₂ Nanocrystals

Experimental Workflow and Logical Relationships
The solvothermal synthesis of TiS₂ nanocrystals follows a logical progression of steps, from

precursor preparation to the final characterization of the material. The following diagram

illustrates this general workflow.
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Caption: Workflow for solvothermal synthesis of TiS₂ nanocrystals.

Conclusion
The solvothermal synthesis method offers a robust and tunable approach for the production of

high-quality TiS₂ nanocrystals. By carefully controlling experimental parameters such as

precursor choice, solvent, temperature, and reaction time, researchers can tailor the size,

morphology, and, consequently, the physicochemical properties of the resulting nanomaterials.
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This guide provides a foundational understanding and practical protocols for the synthesis and

characterization of TiS₂ nanocrystals, enabling further research and development in their

various promising applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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